Cas no 2248414-03-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,4-benzotriazine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,4-benzotriazine-3-carboxylate
• CAS No: 2248414-03-9
• MF: C₁₆H₈N₄O₄
• MW: 320.259122848511
• CID: 6541730
• PubChem ID: 165890773
• Update Time: 2025-07-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,4-benzotriazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516883
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,4-benzotriazine-3-carboxylate
• 2248414-03-9

• Inchi： 1S/C16H8N4O4/c21-14-9-5-1-2-6-10(9)15(22)20(14)24-16(23)13-17-11-7-3-4-8-12(11)18-19-13/h1-8H
• InChI Key： DUNVVZZTMASPPK-UHFFFAOYSA-N
• SMILES： O(C(C1=NN=C2C=CC=CC2=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 320.05455475g/mol
• Monoisotopic Mass: 320.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,4-benzotriazine-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,4-benzotriazine-3-carboxylate (CAS No. 2248414-03-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,4-benzotriazine-3-carboxylate (CAS No. 2248414-03-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, combining an isoindole-1,3-dione moiety with a benzotriazine carboxylate group, make it a versatile intermediate for synthesizing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for innovative heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,4-benzotriazine-3-carboxylate has surged due to their role in addressing global health challenges. For instance, its structural analogs have been explored for their efficacy against resistant bacterial strains, a topic of high relevance given the rise of antibiotic resistance. Additionally, its benzotriazine core is being studied for applications in photodynamic therapy and as a fluorescent probe in biochemical assays.

The synthesis of CAS No. 2248414-03-9 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are increasingly employed to improve yield and reduce environmental impact. This aligns with the growing emphasis on sustainable chemistry, a key trend in modern pharmaceutical manufacturing.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,4-benzotriazine-3-carboxylate is primarily supplied by specialized chemical manufacturers catering to research institutions and pharmaceutical companies. Its stability under standard storage conditions and compatibility with common organic solvents enhance its utility in laboratory settings. Analytical methods like HPLC and NMR are routinely used to verify its purity, ensuring reproducibility in experimental results.

Ongoing studies are investigating the mechanistic pathways of this compound, particularly its interactions with biological targets. Computational modeling and structure-activity relationship (SAR) analyses are being leveraged to optimize its derivatives for enhanced potency and selectivity. Such efforts are critical in the race to develop next-generation therapeutics for complex diseases like cancer and neurodegenerative disorders.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,4-benzotriazine-3-carboxylate represents a promising scaffold in medicinal chemistry. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a valuable asset in both academic and industrial research. Future directions may include exploring its role in nanotechnology and targeted drug delivery systems, further expanding its scientific and commercial potential.